Cas no 700837-48-5 (1H-Indol-3-ol, 1-acetyl-4-chloro-5-fluoro-2-methyl-)

1H-Indol-3-ol, 1-acetyl-4-chloro-5-fluoro-2-methyl- structure
700837-48-5 structure
Product Name:1H-Indol-3-ol, 1-acetyl-4-chloro-5-fluoro-2-methyl-
CAS No:700837-48-5
MF:C11H9ClFNO2
MW:241.646065473557
CID:4152186
Update Time:2025-04-24

1H-Indol-3-ol, 1-acetyl-4-chloro-5-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-3-ol, 1-acetyl-4-chloro-5-fluoro-2-methyl-
    • Ethanone, 1-(4-chloro-5-fluoro-3-hydroxy-2-methyl-1H-indol-1-yl)-
    • Inchi: 1S/C11H9ClFNO2/c1-5-11(16)9-8(14(5)6(2)15)4-3-7(13)10(9)12/h3-4,16H,1-2H3
    • InChI Key: YJBJLBMUXMVEGY-UHFFFAOYSA-N
    • SMILES: C(=O)(N1C2=C(C(Cl)=C(F)C=C2)C(O)=C1C)C

Computed Properties

  • Exact Mass: 241.031
  • Monoisotopic Mass: 241.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2A^2
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